Cas no 89036-27-1 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl-)

• Product Name: Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl-
• CAS No: 89036-27-1
• MF: C₁₄H₂₂S
• MW: 222.389482975006
• CID: 615069
• PubChem ID: 13067823
• Update Time: 2025-04-19

Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl-
• 7-methyl-2-pentyl-4,5,6,7-tetrahydro-1-benzothiophene
• DTXSID90517192
• 89036-27-1

• Inchi： 1S/C14H22S/c1-3-4-5-9-13-10-12-8-6-7-11(2)14(12)15-13/h10-11H,3-9H2,1-2H3
• InChI Key： YTFFTBUTBDLFHW-UHFFFAOYSA-N
• SMILES： S1C(CCCCC)=CC2CCCC(C)C1=2

Computed Properties

• Exact Mass: 222.14422188g/mol
• Monoisotopic Mass: 222.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 28.2Ų